Cas no 17109-93-2 (Propanedioic acid,2-(cyanomethyl)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(cyanomethyl)-, 1,3-diethyl ester
• CAS No: 17109-93-2
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 231205
• PubChem ID: 272015
• Update Time: 2025-09-27

Propanedioic acid,2-(cyanomethyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(cyanomethyl)-, 1,3-diethyl ester
• diethyl 2-(cyanomethyl)propanedioate
• AC1L6R6T
• AC1Q4RZ9
• AG-K-92803
• AR-1I4998
• CTK4D3825
• Cyanmethyl-malonsaeure-diaethylester
• Cyanmethylmalonsaeure-diethylester
• cyanomethyl-malonic acid diethyl ester
• diethyl 2-(cyanomethyl)malonate
• diethyl(cyanomethyl)propanedioate
• ethyl 2-carboethoxy-3-cyano propionate
• NSC116053
• AKOS023412479
• F8880-8708
• 17109-93-2
• 1,3-diethyl 2-(cyanomethyl)propanedioate
• SCHEMBL9656881
• NSC-116053
• DTXSID70297460
• FHPUWLWRKKFWPV-UHFFFAOYSA-N
• Diethyl2-(cyanomethyl)malonate
• 2-(Cyanomethyl)malonic acid diethyl ester
• diethyl (cyanomethyl)propanedioate
• Propanedioic acid, (cyanomethyl)-, diethyl ester

• Inchi： 1S/C9H13NO4/c1-3-13-8(11)7(5-6-10)9(12)14-4-2/h7H,3-5H2,1-2H3
• InChI Key： FHPUWLWRKKFWPV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CC#N)=O

Computed Properties

• Exact Mass: 199.08449
• Monoisotopic Mass: 199.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 307.7°Cat760mmHg
• Flash Point: 133.4°C
• Refractive Index: 1.443
• PSA: 76.39
• LogP: 0.64248